Cas no 169300-49-6 (6-Chloro-7-methoxy-3,4-dihydro-2H-naphthalen-1-one)

• Product Name: 6-Chloro-7-methoxy-3,4-dihydro-2H-naphthalen-1-one
• CAS No: 169300-49-6
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 4774208
• PubChem ID: 10420663
• Update Time: 2025-06-11

6-Chloro-7-methoxy-3,4-dihydro-2H-naphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-7-methoxy-3,4-dihydronaphthalen-1(2H)-one
• 6-chloro-7-methoxy-3,4-dihydro-2H-naphthalen-1-one
• MFCD18648289
• 6-CHLORO-7-METHOXY-1,2,3,4-TETRAHYDRONAPHTHALEN-1-ONE
• AKOS037648906
• CS-0160547
• SCHEMBL23114042
• BS-16006
• Y14187
• 169300-49-6
• 6-Chloro-7-methoxy-3,4-dihydro-2H-naphthalen-1-one

• Inchi： 1S/C11H11ClO2/c1-14-11-6-8-7(5-9(11)12)3-2-4-10(8)13/h5-6H,2-4H2,1H3
• InChI Key： WEAXBHNVZJSHOY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C(CCCC=2C=1)=O)OC

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 6-Chloro-7-methoxy-3,4-dihydro-2H-naphthalen-1-one

Professional Introduction to Compound with CAS No. 169300-49-6 and Product Name: 6-Chloro-7-methoxy-3,4-dihydro-2H-naphthalen-1-one

The compound identified by the CAS number 169300-49-6 and the product name 6-Chloro-7-methoxy-3,4-dihydro-2H-naphthalen-1-one represents a significant molecule in the realm of pharmaceutical chemistry. This compound belongs to the class of heterocyclic aromatic ketones, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a chloro and methoxy substituent on a naphthalene ring system, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a growing interest in exploring novel derivatives of naphthalenone-based compounds for their pharmacological potential. The 6-Chloro-7-methoxy-3,4-dihydro-2H-naphthalen-1-one structure has been investigated for its possible role in modulating various biological pathways. Specifically, studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in inflammatory responses and cancer progression. The chloro group at the 6-position and the methoxy group at the 7-position are key functional elements that influence the molecule's interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a lead candidate for further drug discovery efforts. Researchers have leveraged computational modeling and high-throughput screening techniques to identify promising analogs of 6-Chloro-7-methoxy-3,4-dihydro-2H-naphthalen-1-one. These studies have highlighted the importance of optimizing the substitution pattern on the naphthalene ring to enhance binding affinity and selectivity. For instance, modifications at the 3-position or 4-position have been explored to fine-tune the pharmacokinetic properties of the molecule.

The dihydro moiety in the compound's name signifies the presence of a saturated ring system adjacent to the carbonyl group. This structural feature can influence both the electronic properties and solubility profile of the molecule. In pharmaceutical applications, such modifications are often strategically incorporated to improve metabolic stability and bioavailability. The 1-one suffix indicates that there is a ketone functional group at the 1-position of the naphthalene ring, which is a common feature in many bioactive molecules.

Recent experimental studies have demonstrated that derivatives of 6-Chloro-7-methoxy-3,4-dihydro-2H-naphthalen-1-one can exhibit notable effects on cellular pathways relevant to neurological disorders. For example, preliminary findings suggest that certain analogs may interact with sigma receptors, which are known to be involved in modulating pain perception and cognitive function. These interactions could make such compounds valuable candidates for developing novel therapeutic agents targeting conditions like neuropathic pain or cognitive impairments.

The synthesis of 6-Chloro-7-methoxy-3,4-dihydro-2H-naphthalen-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction and functional group transformations. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to introduce specific substituents into the naphthalene core with high precision. These synthetic strategies are critical for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

The pharmacological evaluation of 6-Chloro-7-methoxy-3,4-dihydro-2H-naphthalen-1-one has revealed several interesting characteristics. In vitro assays have shown that this compound can inhibit enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are key players in inflammatory processes. Additionally, its interaction with other biological targets like kinases and transcription factors has been explored, suggesting potential applications in oncology research. These findings underscore the importance of this molecule as a versatile scaffold for designing new drugs.

The development of novel pharmaceuticals often relies on understanding how structural modifications affect biological activity. In the case of 6-Chloro-7-methoxy-3,4-dihydro-2H-naphthalen-1-one, researchers have investigated how changes in electronic distribution influence receptor binding affinity. For instance, electron-withdrawing groups at specific positions can enhance interactions with certain protein targets while minimizing off-target effects. Such insights are crucial for designing molecules with improved therapeutic profiles.

The regulatory landscape for new drug candidates also plays a significant role in determining their commercial viability. Compounds like 6-Chloro-7-methoxy-3,4-dihydro-2H-naphthalen-1-one must undergo rigorous testing to meet safety and efficacy standards set by global health authorities before they can be approved for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing these compounds through preclinical and clinical trials efficiently.

In conclusion,6-Chloro-7-methoxy--dihydro--naphthalen--one (CAS No. 169300- 49--6) represents an intriguing molecule with significant potential in medicinal chemistry. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Further research into its pharmacological properties and synthetic modifications will continue to expand our understanding of its applications in modern medicine.